Cas no 132473-12-2 (1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(2-methylpropylidene)-)
132473-12-2 structure
Product Name:1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(2-methylpropylidene)-
CAS No:132473-12-2
MF:C13H18O4
MW:238.279624462128
CID:1230943
PubChem ID:14906878
Update Time:2025-04-20
1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(2-methylpropylidene)- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(2-methylpropylidene)-
- 3-(2-methylpropylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione
- 132473-12-2
- DTXSID00565225
-
- Inchi: 1S/C13H18O4/c1-9(2)8-10-11(14)16-13(17-12(10)15)6-4-3-5-7-13/h8-9H,3-7H2,1-2H3
- InChI Key: PKXFIJBMZYWKFH-UHFFFAOYSA-N
- SMILES: O1C(/C(=C\C(C)C)/C(=O)OC21CCCCC2)=O
Computed Properties
- Exact Mass: 238.12054
- Monoisotopic Mass: 238.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(2-methylpropylidene)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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